Cas no 71657-61-9 (Clavam-2-carboxylate)
Clavam-2-carboxylate structure
Product Name:Clavam-2-carboxylate
CAS No:71657-61-9
MF:C6H7NO4
MW:157.124081850052
CID:2050903
PubChem ID:14021794
Update Time:2025-04-21
Clavam-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Clavam-2-carboxylate
- Clavam-2-carboxylic acid
- 7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-3-carboxylic acid
- SCHEMBL17866840
- SB47817
- 71657-61-9
-
- Inchi： 1S/C6H7NO4/c8-4-1-5-7(4)2-3(11-5)6(9)10/h3,5H,1-2H2,(H,9,10)
- InChI Key： NMPWOLAIBCYZEP-UHFFFAOYSA-N
- SMILES： OC(C1OC2CC(N2C1)=O)=O
Computed Properties
- Exact Mass: 157.03750770Da
- Monoisotopic Mass: 157.03750770Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 66.8Ų
Clavam-2-carboxylate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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